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Compound of Interest

Compound Name:
6-Chloro-1-(4-chlorophenyl)-1-

oxohexane

CAS No.: 188851-40-3

Cat. No.: B070880

Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 6-Chloro-1-(4-
chlorophenyl)-1-oxohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the density of the chemical

compound 6-Chloro-1-(4-chlorophenyl)-1-oxohexane, including its reported value and

detailed experimental protocols for its determination. Furthermore, a logical workflow for the

synthesis and biological evaluation of related compounds is presented, offering valuable

insights for researchers in the field of drug discovery and development.

Quantitative Data Summary
The physicochemical properties of 6-Chloro-1-(4-chlorophenyl)-1-oxohexane are

summarized in the table below. This data is essential for understanding the compound's

behavior in various experimental and physiological settings.
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Property Value Reference

Density 1.166 g/cm³ [1]

Molecular Formula C₁₂H₁₄Cl₂O [1]

Molecular Weight 245.149 g/mol [1]

Boiling Point 363.284 °C at 760 mmHg [1]

Flash Point 153.536 °C [1]

Vapor Pressure 0 mmHg at 25°C [1]

LogP 4.32190 [1]

Experimental Protocols for Density Determination
The accurate determination of a compound's density is crucial for its characterization. Below

are detailed methodologies for commonly employed techniques for solid compounds like 6-
Chloro-1-(4-chlorophenyl)-1-oxohexane.

Gas Pycnometry
Gas pycnometry is a highly accurate method for determining the skeletal density of a solid by

measuring the volume of the solid material, excluding any open pores.[1][2][3]

Principle: This technique is based on Archimedes' principle of fluid displacement, using a

gas, typically helium, as the displacement medium.[3][4] The volume of the solid is

determined by measuring the pressure change of the gas in a calibrated chamber with and

without the sample.

Apparatus: A gas pycnometer, which consists of a sample chamber, a reference chamber of

known volume, a pressure transducer, and a gas inlet and outlet.

Procedure:

Calibrate the instrument using a standard of known volume.

Weigh the sample of 6-Chloro-1-(4-chlorophenyl)-1-oxohexane accurately.
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Place the sample in the sample chamber and seal it.

Pressurize the reference chamber with helium to a predetermined pressure.

Open the valve connecting the reference and sample chambers, allowing the gas to

expand into the sample chamber.

Measure the final equilibrium pressure.

The volume of the sample is calculated using the ideal gas law, based on the initial and

final pressures and the known volumes of the chambers.

The density is then calculated by dividing the mass of the sample by its measured volume.

Gravimetric Buoyancy Method (Archimedes' Principle)
This classic method determines the density of a solid by measuring its weight in air and its

apparent weight when submerged in a liquid of known density.[4][5]

Principle: Archimedes' principle states that the buoyant force on a submerged object is equal

to the weight of the fluid displaced by the object.

Apparatus: An analytical balance with a hook or a density determination kit, a beaker, a

thermometer, and an auxiliary liquid of known density (e.g., distilled water or ethanol) in

which the compound is insoluble.

Procedure:

Weigh the solid sample of 6-Chloro-1-(4-chlorophenyl)-1-oxohexane in the air (W_air).

Suspend the sample from the hook of the balance and immerse it completely in the

auxiliary liquid of known density (ρ_liquid) at a recorded temperature.

Record the apparent weight of the submerged sample (W_liquid).

Calculate the volume of the sample (V_sample) using the formula: V_sample = (W_air -

W_liquid) / ρ_liquid
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Calculate the density of the sample (ρ_sample) using the formula: ρ_sample = W_air /

V_sample

Logical Workflow for Synthesis and Evaluation
While specific signaling pathways for 6-Chloro-1-(4-chlorophenyl)-1-oxohexane are not

readily available, the broader class of chlorophenyl compounds is of significant interest in

medicinal chemistry for their potential biological activities. The following diagram illustrates a

general workflow for the synthesis and evaluation of such compounds.
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Caption: A logical workflow for the synthesis and biological evaluation of novel chemical

entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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